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Compound of Interest

Compound Name: 3-Methoxybenzyl chloride

Cat. No.: B048006

An In-depth Technical Guide to the Safe Handling of 3-Methoxybenzyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methoxybenzyl chloride (CAS No: 824-98-6), also known as 1-(chloromethyl)-3-
methoxybenzene or m-(chloromethyl)anisole, is a versatile reagent used in organic synthesis.
[1][2] Its applications include the alkylation of various compounds and the synthesis of
diarylmethanes.[3] However, its utility is matched by its significant hazardous properties,
including severe corrosivity and lachrymatory effects.[1]

This guide provides a comprehensive overview of the safety and handling precautions
necessary when working with 3-Methoxybenzyl chloride. Adherence to these protocols is
critical to ensure the safety of laboratory personnel and the integrity of research.

Hazard Identification and Classification

3-Methoxybenzyl chloride is classified as a hazardous chemical. The primary danger is its
corrosive nature, causing severe skin burns and eye damage.[3][4][5] It is also a lachrymator, a
substance that irritates the eyes and causes tearing.[1] Users must be aware of its moisture
sensitivity, which can affect its stability and reactivity.[1]

Table 1: GHS Hazard Classification for 3-Methoxybenzyl Chloride
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Hazard GHS . Hazard
Hazard Class . Signal Word
Category Pictogram Statement
H314: Causes
Skin Corrosion / GHSO05 severe skin
o Category 1B ] Danger
Irritation (Corrosion) burns and eye
damage.[3][5][6]
) H314: Causes
Serious Eye )
GHSO05 severe skin
Damage / Category 1 ) Danger
o (Corrosion) burns and eye
Irritation
damage.[3][6]
) H290: May be
Corrosive to GHSO05 ) ]
Category 1 ] Warning corrosive to
Metals (Corrosion)
metals.
H341: Suspected
Germ Cell GHSO08 (Health _ _
Category 2 Warning of causing

Mutagenicity

Hazard)

genetic defects.

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is the first step in safe

handling.

Table 2: Physical and Chemical Properties of 3-Methoxybenzyl Chloride
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Property Value Reference(s)
Molecular Formula CsHoCIO [1][6]
Molecular Weight 156.61 g/mol [1][6]
Appearance Colorless to light yellow liquid [1]

Odor Odorless [1]

Flash Point 101 °C/ 213.8 °F (closed cup) [31[6]1[7]
Boiling Point 124 °C at 13 mmHg [31[6]
Refractive Index n20/D 1.544 [3]1[6]

Moisture sensitive; contains
Stability potassium carbonate as a [1][3][6]
stabilizer.

Exposure Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure control is essential. This involves a combination of
engineering controls and appropriate personal protective equipment.

Engineering Controls

o Ventilation: Work with 3-Methoxybenzyl chloride must be conducted in a well-ventilated
area, preferably within a chemical fume hood.[4][8]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[9]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles that conform to EN166 (EU) or
NIOSH (US) standards.[8] A full face shield is also recommended.[3]

e Skin Protection:
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o Gloves: Handle with chemical-impermeable gloves that have been inspected for integrity
prior to use.[8]

o Clothing: Wear impervious, flame-resistant protective clothing and long sleeves to prevent
skin contact.[8]

Respiratory Protection: If ventilation is inadequate or if irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved full-facepiece respirator with a filter
for organic gases and vapors (Type A).[3][8][9]
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Caption: PPE selection and use workflow for handling hazardous chemicals.

Safe Handling and Storage Protocols
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Handling

» Do not breathe mist, vapors, or spray.[1][7]

Avoid all contact with eyes, skin, and clothing.[1][8]

Handle in a well-ventilated area, preferably a chemical fume hood.[8]

Wash hands and any exposed skin thoroughly after handling.[7]

When not in use, keep containers securely sealed.[10]

Storage

o Store in a refrigerator at 2-8°C.[1][3][6]

» Keep the container tightly closed and store in a dry, cool, and well-ventilated place.[1][8]
o Store locked up and away from incompatible materials.[8][10][11]

e The material is moisture-sensitive; protect from atmospheric moisture.[1]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

First Aid Measures

Table 3: First Aid for 3-Methoxybenzyl Chloride Exposure
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Exposure Route

First Aid Protocol

Reference(s)

Eye Contact

Immediately hold eyelids apart
and flush continuously with
plenty of water for at least 15
minutes. Remove contact
lenses if present and easy to
do. Seek immediate medical
attention from an

ophthalmologist.

[1](11]

Skin Contact

Immediately take off all
contaminated clothing. Wash
the affected area with soap
and plenty of water/shower.
Seek immediate medical

attention.

[1][11]

Inhalation

Move the victim to fresh air
and keep them at restin a
position comfortable for
breathing. If breathing is
difficult, administer oxygen. If
not breathing, provide artificial
respiration. Seek immediate

medical attention.

[1181el

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. If the
person is conscious, have
them drink plenty of water (or
milk, if possible). Never give
anything by mouth to an
unconscious person. Seek
immediate medical attention.
Ingestion can cause severe
swelling and perforation of the

esophagus or stomach.

[1][10][11]
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Self-Protection for First Aiders: Ensure you are aware of the material involved and take
precautions to protect yourself from contamination.[1][4]

6eneral Emergency Response Workﬂov?

Spill / Exposure Occurs

Assess Situation
(Is it safe to approach?)

:

Alert Personnel
Initiate Alarms

Don Appropriate PPE

Take Action
(First Aid / Spill Control)

Report Incident

Click to download full resolution via product page

Caption: A logical workflow for responding to a chemical emergency.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use carbon dioxide (CO3z), dry chemical powder, or alcohol-
resistant foam.[7][11][12]
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Unsuitable Media: Do not use a solid water stream, as it may scatter and spread the fire.[1]
[4]

Hazards from Combustion: Thermal decomposition can produce irritating and toxic gases,
including carbon monoxide, carbon dioxide, and hydrogen chloride gas.[1][7][9]

Protective Gear: Firefighters must wear full protective gear and a self-contained breathing
apparatus (SCBA) with a full facepiece operated in pressure-demand mode.[1][7][12]

Accidental Release Measures (Spill Protocol)

Evacuate: Immediately evacuate personnel from the spill area.
Ventilate: Ensure the area is well-ventilated.

Personal Protection: Wear the appropriate PPE as described in Section 4.2, including
respiratory protection. Avoid breathing vapors.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
chemical to enter drains.[8]

Absorption: Cover and absorb the spill with an inert, non-combustible material such as sand,
silica gel, or a universal binder.[1][4][7]

Collection: Collect the absorbed material and place it into a suitable, labeled, and closed
container for disposal.[1][7]

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the waste as hazardous material in accordance with local, state, and
federal regulations.[1]

Stability and Reactivity

Table 4: Reactivity Profile of 3-Methoxybenzyl Chloride
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Parameter Description Reference(s)

o No hazardous reactions under
Reactivity ormal use [1]

Stable under recommended
Chemical Stability storage conditions, but is [1]

moisture sensitive.

. ) Exposure to moisture and
Conditions to Avoid [1]
excess heat.

Strong bases, alcohols,
Incompatible Materials amines, metals, and strong [1][12]

oxidizing agents.

Under fire conditions, forms

Hazardous Decomposition carbon monoxide (CO), carbon (7]
Products dioxide (COz2), and hydrogen
chloride gas.

Toxicological Information

The toxicological properties of 3-Methoxybenzyl chloride have not been fully investigated.[1]
[4] However, available data indicates significant hazards.

Table 5: Summary of Toxicological Effects
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Effect Finding Reference(s)
No quantitative data is
o available for oral, dermal, or
Acute Toxicity (41071091

inhalation routes. The product

is considered corrosive.

Skin Corrosion/Irritation

Causes severe skin burns
(Category 1B).

[3]4]

Serious Eye Damage/Irritation

Causes serious eye damage
(Category 1).

[3]4]

Sensitization

No information available.

[71°]

Germ Cell Mutagenicity

Suspected of causing genetic

defects.

Carcinogenicity

No information available. Not
classified as a carcinogen by

major agencies.

[9]

Symptoms of Exposure

Ingestion may cause severe
swelling and damage to
delicate tissues, with a danger
of perforation. It is also a

lachrymator.

[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Methoxybenzyl chloride safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048006#3-methoxybenzyl-chloride-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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